2,3,4,6-Tetra-O-benzyl-1,5-di-O-methanesulfonyl-D-glucitol
2,3,4,6-Tetra-O-benzyl-1,5-di-O-methanesulfonyl-D-glucitol
Brand Name:
Vulcanchem
CAS No.:
77698-99-8
VCID:
VC0019994
InChI:
InChI=1S/C36H42O10S2/c1-47(37,38)45-28-33(42-24-30-17-9-4-10-18-30)35(43-25-31-19-11-5-12-20-31)36(44-26-32-21-13-6-14-22-32)34(46-48(2,39)40)27-41-23-29-15-7-3-8-16-29/h3-22,33-36H,23-28H2,1-2H3/t33-,34+,35+,36+/m0/s1
SMILES:
CS(=O)(=O)OCC(C(C(C(COCC1=CC=CC=C1)OS(=O)(=O)C)OCC2=CC=CC=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4
Molecular Formula:
C36H42O10S2
Molecular Weight:
698.8 g/mol
2,3,4,6-Tetra-O-benzyl-1,5-di-O-methanesulfonyl-D-glucitol
CAS No.: 77698-99-8
Reference Standards
VCID: VC0019994
Molecular Formula: C36H42O10S2
Molecular Weight: 698.8 g/mol
| CAS No. | 77698-99-8 |
|---|---|
| Product Name | 2,3,4,6-Tetra-O-benzyl-1,5-di-O-methanesulfonyl-D-glucitol |
| Molecular Formula | C36H42O10S2 |
| Molecular Weight | 698.8 g/mol |
| IUPAC Name | [(2S,3R,4S,5R)-5-methylsulfonyloxy-2,3,4,6-tetrakis(phenylmethoxy)hexyl] methanesulfonate |
| Standard InChI | InChI=1S/C36H42O10S2/c1-47(37,38)45-28-33(42-24-30-17-9-4-10-18-30)35(43-25-31-19-11-5-12-20-31)36(44-26-32-21-13-6-14-22-32)34(46-48(2,39)40)27-41-23-29-15-7-3-8-16-29/h3-22,33-36H,23-28H2,1-2H3/t33-,34+,35+,36+/m0/s1 |
| Standard InChIKey | PSRQUUMTYKKBPW-NJMTUYGZSA-N |
| Isomeric SMILES | CS(=O)(=O)OC[C@@H]([C@H]([C@@H]([C@@H](COCC1=CC=CC=C1)OS(=O)(=O)C)OCC2=CC=CC=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4 |
| SMILES | CS(=O)(=O)OCC(C(C(C(COCC1=CC=CC=C1)OS(=O)(=O)C)OCC2=CC=CC=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4 |
| Canonical SMILES | CS(=O)(=O)OCC(C(C(C(COCC1=CC=CC=C1)OS(=O)(=O)C)OCC2=CC=CC=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4 |
| Synonyms | 2,3,4,6-Tetrakis-O-(phenylmethyl)-D-glucitol Dimethanesulfonate; |
| PubChem Compound | 11050769 |
| Last Modified | Nov 11 2021 |
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